Cas no 917909-59-2 (Tert-Butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate
• CAS No: 917909-59-2
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• MDL: MFCD19689671
• CID: 782359
• PubChem ID: 57345850
• Update Time: 2025-05-21

Tert-Butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-nitrophenoxy)-, 1,1-dimethylethylester
• tert-Butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate
• MMTLDQWOGUSHKN-UHFFFAOYSA-N
• AX8211918
• ST24025873
• X9553
• 3-(2-Nitro-phenoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• DTXSID90720982
• AS-69555
• 1233860-24-6
• 1233860-27-9
• D82296
• tert-Butyl3-(2-nitrophenoxy)pyrrolidine-1-carboxylate
• 1-Boc-3-(2-nitrophenoxy)pyrrolidine
• SCHEMBL3799984
• DA-17367
• CS-0154758
• 917909-59-2
• AKOS015920456
• SB48889
• EN300-12578290
• Tert-Butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate

• MDL： MFCD19689671
• Inchi： 1S/C15H20N2O5/c1-15(2,3)22-14(18)16-9-8-11(10-16)21-13-7-5-4-6-12(13)17(19)20/h4-7,11H,8-10H2,1-3H3
• InChI Key： MMTLDQWOGUSHKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• XLogP3: 2.8

Additional information on Tert-Butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate

Professional Introduction to Tert-Butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate (CAS No. 917909-59-2)

Tert-Butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate, with the chemical formula C₁₃H₁₄N₂O₄, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by its Tert-butyl group, which contributes to its stability and reactivity, and its 3-(2-nitrophenoxy) moiety, which suggests a possible role in modulating biological pathways. The presence of the pyrrolidine-1-carboxylate scaffold further enhances its interest as a potential lead molecule in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrrolidine derivatives, in particular, have been extensively studied for their diverse pharmacological properties. The Tert-butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate structure combines elements that are known to interact favorably with biological targets, making it a promising candidate for further investigation.

The nitro group in the 2-nitrophenoxy part of the molecule is a key feature that can influence its reactivity and biological activity. Nitroaromatic compounds are well-documented for their ability to interact with various enzymes and receptors, often leading to significant therapeutic effects. In the context of drug development, the nitro group can serve as a pharmacophore, contributing to the compound's binding affinity and specificity.

One of the most compelling aspects of Tert-butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate is its potential application in addressing neurological disorders. Studies have shown that pyrrolidine derivatives can modulate neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The Tert-butyl group provides steric hindrance, which can enhance the compound's selectivity and reduce off-target effects.

In addition to its neurological applications, Tert-butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate has shown promise in anti-inflammatory research. Inflammation is a central mechanism in many diseases, and compounds that can modulate inflammatory pathways are highly sought after. The 3-(2-nitrophenoxy) moiety may interact with inflammatory mediators, potentially leading to novel therapeutic strategies.

The synthesis of Tert-butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the nitro group into the phenoxymoiety is particularly critical and often requires careful optimization to achieve the desired regioselectivity. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to improve efficiency and reduce byproduct formation.

Recent research has also explored the metabolic stability of Tert-butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate. Understanding how a compound is metabolized is crucial for determining its pharmacokinetic properties and potential side effects. Studies using computational modeling have predicted that this compound may undergo hydrolysis of the ester group, leading to the formation of a pyrrolidine carboxylic acid derivative. This information is valuable for designing analogs with improved bioavailability.

The potential therapeutic applications of Tert-butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate extend beyond neurological and anti-inflammatory uses. Preliminary studies suggest that it may also have anticancer properties. The ability of nitroaromatic compounds to induce apoptosis in cancer cells has been well-documented, and Tert-butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate may leverage this mechanism.

In conclusion, Tert-butyl 3-(2-nitrophenoxy)pyrrolidine-1-carboxylate (CAS No. 917909-59-2) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the Tert-butyl, 3-(2-nitrophenoxy), and pyrrolidine-1-carboxylate moieties, make it an attractive candidate for further investigation. Ongoing research aims to elucidate its biological activities and optimize its synthetic routes for practical application in drug development.